Cas no 2243510-01-0 (Tert-butyl N-(2-oxa-7-azaspiro[3.4]octan-5-ylmethyl)carbamate;hydrochloride)

• Product Name: Tert-butyl N-(2-oxa-7-azaspiro[3.4]octan-5-ylmethyl)carbamate;hydrochloride
• CAS No: 2243510-01-0
• MF: C₁₂H₂₃ClN₂O₃
• MW: 278.775622606277
• CID: 5759132
• PubChem ID: 138040582
• Update Time: 2025-05-23

Tert-butyl N-(2-oxa-7-azaspiro[3.4]octan-5-ylmethyl)carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(2-oxa-7-azaspiro[3.4]octan-5-ylmethyl)carbamate;hydrochloride
• tert-butyl N-({2-oxa-6-azaspiro[3.4]octan-8-yl}methyl)carbamate hydrochloride
• 2243510-01-0
• EN300-6482588
• Carbamic acid, N-(2-oxa-6-azaspiro[3.4]oct-8-ylmethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1)

• Inchi： 1S/C12H22N2O3.ClH/c1-11(2,3)17-10(15)14-5-9-4-13-6-12(9)7-16-8-12;/h9,13H,4-8H2,1-3H3,(H,14,15);1H
• InChI Key： POLZXQPDQIVAMK-UHFFFAOYSA-N
• SMILES： Cl.O1CC2(C1)CNCC2CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.1397203g/mol
• Monoisotopic Mass: 278.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Additional information on Tert-butyl N-(2-oxa-7-azaspiro[3.4]octan-5-ylmethyl)carbamate;hydrochloride

Tert-butyl N-(2-oxa-7-azaspiro[3.4]octan-5-ylmethyl)carbamate;hydrochloride: A Comprehensive Overview

The compound with CAS No. 2243510-01-0, known as Tert-butyl N-(2-oxa-7-azaspiro[3.4]octan-5-ylmethyl)carbamate;hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a spiro ring system and a tertiary butyl group, making it a valuable component in the development of advanced chemical compounds and pharmaceutical agents.

Recent studies have highlighted the potential of Tert-butyl N-(2-oxa-7-azaspiro[3.4]octan-5-ylmethyl)carbamate;hydrochloride in drug delivery systems. Its spiro structure, characterized by the fusion of two rings (a three-membered and a four-membered ring), provides exceptional stability and bioavailability when incorporated into drug formulations. This structural integrity allows the compound to serve as an effective carrier for various therapeutic agents, enhancing their efficacy and reducing side effects.

Moreover, the presence of the tertiary butyl group in the molecule contributes to its lipophilic properties, which are crucial for its interaction with biological membranes. This feature has been leveraged in recent research to improve the permeability of drugs across cellular barriers, thereby enhancing their therapeutic potential. The hydrochloride salt form of the compound further stabilizes its structure, ensuring consistent performance in various chemical reactions and biological assays.

One of the most promising applications of Tert-butyl N-(2-oxa-7-azaspiro[3.4]octan-5-ylmethyl)carbamate;hydrochloride is in the development of enzyme inhibitors. Its unique molecular architecture allows it to bind effectively with target enzymes, inhibiting their activity and potentially leading to novel treatments for diseases such as cancer and neurodegenerative disorders. Recent advancements in computational chemistry have enabled researchers to optimize the compound's binding affinity, paving the way for its use in precision medicine.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its spiro structure imparts mechanical strength to polymers when used as a building block, making it a candidate for high-performance materials in industries such as aerospace and electronics. The integration of Tert-butyl N-(2-oxa-7-azaspiro[3.4]octan-5-ylmethyl)carbamate;hydrochloride into polymer matrices has been shown to enhance their thermal stability and mechanical resilience under extreme conditions.

The synthesis of Tert-butyl N-(2-oxa-7-azaspiro[3.4]octan-5-y l methyl)carbamate;hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic methods have streamlined its production, reducing costs and improving scalability for industrial applications. These advancements have made the compound more accessible for both academic research and commercial use.

Furthermore, the environmental impact of Tert-butyl N-(2 oxaspiro 7 azaspiro 3 4 octan 5 ylmethyl carbamate hydrochloride has been a focus of recent studies. Researchers have explored its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that the compound exhibits low toxicity and moderate biodegradability, aligning with current sustainability goals in the chemical industry.

In conclusion, Tert-butyl N-(2 oxaspiro 7 azaspiro 3 4 octan 5 ylmethyl carbamate hydrochloride (CAS No: 2243510010) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within chemistry and pharmacology.